5-Carboxymethoxy-3-hydroxybenzo[b]thiophene

• Molecular Formula: C10H8O4S
• Molecular Weight: 224.23 g/mol
• IUPAC Name: 2-[(3-hydroxy-1-benzothiophen-5-yl)oxy]acetic acid
• InChI: InChI=1S/C10H8O4S/c11-8-5-15-9-2-1-6(3-7(8)9)14-4-10(12)13/h1-3,5,11H,4H2,(H,12,13)
• InChI Key: GHVGWWMUOABEBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1OCC(=O)O)C(=CS2)O

Description

5-Carboxymethoxy-3-hydroxybenzo[b]thiophene is a useful research compound. Its molecular formula is C10H8O4S and its molecular weight is 224.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.96 g (4.5 mmol) VIII and 2.70 g (67.5 mmol) NaOH were heated under reflux for 15 h in 300 ml degassed water. The pH was then adjusted to pH 1 with concentrated HCl and the aqueous phase was extracted three times with ethyl acetate. The combined organic phases were dried over Na2SO4. Flash chromatography (200 g SiO2, ethyl acetate:acetic acid=100:1, pre-adsorption: 10 g SiO2/ethanol) yielded 801 mg (3.6 mmol, 79%) IX.